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Cat. No.: B000069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bucharaine is a quinoline alkaloid naturally occurring in plants of the Haplophyllum genus.[1]

As a member of the extensive quinoline alkaloid family, Bucharaine is of significant interest to

the scientific community for its potential therapeutic applications. Quinoline alkaloids are known

to possess a wide array of pharmacological effects, including antitumor, antimalarial,

antibacterial, and anti-inflammatory properties.[1] Research into the specific biological activities

of Bucharaine is still in its nascent stages, with preliminary studies indicating a range of

potential therapeutic uses.[1] This document provides a comprehensive overview of the current

understanding of Bucharaine's pharmacological effects, drawing from available preclinical data

and the broader context of quinoline alkaloid bioactivity. The complex structure of Bucharaine
has also made it a subject of interest for total synthesis by organic chemists, which could

facilitate the development and testing of new synthetic derivatives with enhanced properties.[1]

Physicochemical Properties
A foundational understanding of a compound's physical and chemical characteristics is

essential for any pharmacological investigation.
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Property Value

CAS Number 21059-47-2

Molecular Weight 331.4 g/mol

InChI Key PBWIOAMUZKICDN-JLHYYAGUSA-N

Pharmacological Profile
Current research, although limited, suggests that Bucharaine may exert effects on the central

nervous system and possess cytotoxic properties.

Central Nervous System Effects: Sedative and
Hypothermic Activity
The most directly observed pharmacological effects of Bucharaine are related to the central

nervous system.

Hypothermic Effects: In vivo studies involving mice and rats have shown that Bucharaine
administration leads to a significant reduction in body temperature.[1] This places

Bucharaine in a category with other constituents of Haplophyllum, such as haplophyllidine

and dubinidine, which have also demonstrated sedative and hypothermic effects.[1]

Sedative and Anti-Aggressive Properties: Pharmacological investigations have also noted

that Bucharaine can suppress aggressive behaviors in animal models, which further

supports its potential as a sedative agent.[1] These findings suggest that Bucharaine may

modulate neurochemical pathways that regulate body temperature and behavior.

Potential Cytotoxic and Anticancer Activity
As a quinoline derivative, Bucharaine belongs to a class of compounds recognized for their

potential anticancer activities.[1] The proposed mechanism for many quinoline alkaloids

involves the induction of apoptosis through the modulation of cell cycle regulators and the

inhibition of key signaling pathways integral to tumor proliferation.[1]

However, direct evidence for Bucharaine's efficacy is not yet conclusive. A study assessing the

cytotoxic effects of compounds from Haplophyllum bucharicum on HeLa (cervix carcinoma) and
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HCT-116 (colon carcinoma) cell lines found that Bucharaine was not among the most potent

compounds, with an IC50 value greater than 100 µM against HeLa cells.[1]

Table 1: Summary of

Reported Biological Activities

of Bucharaine

Pharmacological Effect Experimental Model Key Findings

Hypothermic Effect Mice and Rats
Significantly lowered body

temperature.[1]

Sedative Effect Animal Models
Suppressed aggressive

responses.[1]

Cytotoxic Activity HeLa and HCT-116 cell lines

IC50 > 100 µM against HeLa

cells; not the most active

compound tested against HCT-

116.[1]

Mechanism of Action
A detailed understanding of Bucharaine's mechanism of action at the molecular level is largely

absent from the current scientific literature.[1] The specific molecular targets and signaling

pathways that Bucharaine modulates remain unknown.[1]

Potential for Enzyme Inhibition
Many alkaloids exert their pharmacological effects by inhibiting key enzymes. For anticancer

alkaloids, common targets include topoisomerases and kinases.[1] It is plausible that

Bucharaine's potential bioactivities could be mediated through the inhibition of such enzymes,

but this requires empirical validation.

Modulation of Signaling Pathways
The broad bioactivities associated with quinoline alkaloids suggest they can interfere with

cellular signaling cascades. While no specific pathway has been identified for Bucharaine, a

hypothetical mechanism for its potential anticancer effects could involve the modulation of pro-

apoptotic and anti-apoptotic proteins, leading to programmed cell death.
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Potential Anticancer Mechanism of Quinoline Alkaloids
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Caption: Hypothetical signaling pathway for Bucharaine's potential anticancer activity.

Quantitative Data and Pharmacokinetics
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There is a notable absence of quantitative data regarding Bucharaine's pharmacological and

pharmacokinetic properties.

Table 2: Quantitative

Cytotoxicity Data for

Bucharaine

Cell Line Assay Type IC50 Value

HeLa (Cervix Carcinoma) Cytotoxicity Assay > 100 µM[1]

Comprehensive pharmacokinetic data, including absorption, distribution, metabolism, and

excretion (ADME), are not available for Bucharaine.[1]

Table 3: Key Pharmacokinetic Parameters

for Bucharaine

Parameter Value

Half-life (t½) Not Reported

Volume of Distribution (Vd) Not Reported

Clearance (CL) Not Reported

Bioavailability (F) Not Reported

Experimental Protocols
Detailed experimental protocols for the studies on Bucharaine are not fully described in the

available literature. However, based on the nature of the findings, we can infer the general

methodologies employed.

In Vivo CNS Studies: The assessment of hypothermic and sedative effects would have

involved the administration of Bucharaine to animal models (mice, rats), followed by the

monitoring of core body temperature and standardized behavioral tests to quantify

aggressive responses.
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In Vitro Cytotoxicity Assays: The evaluation of anticancer potential would utilize standard cell

viability assays. A general workflow for such an experiment is outlined below.

General Workflow for In Vitro Cytotoxicity Assay

1. Cell Culture
(e.g., HeLa, HCT-116)

2. Seeding
(Plate cells in multi-well plates)

3. Treatment
(Add varying concentrations of Bucharaine)

4. Incubation
(Typically 24-72 hours)

5. Viability Assay
(e.g., MTT, XTT)

6. Data Analysis
(Calculate IC50 value)

Click to download full resolution via product page

Caption: A generalized workflow for determining the in vitro cytotoxicity of a compound.
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Future Research and Conclusion
The current body of research on Bucharaine provides a preliminary glimpse into its potential

pharmacological effects, particularly on the central nervous system. However, significant gaps

in our knowledge remain. Future research should prioritize:

Elucidation of Molecular Targets: Identifying the specific enzymes, receptors, or other

biomolecules with which Bucharaine interacts is crucial.

Mechanism of Action Studies: Detailed investigations are needed to understand the signaling

pathways modulated by Bucharaine.

Comprehensive Pharmacological Profiling: A broader screening of Bucharaine against

various disease models is warranted.

Pharmacokinetic and Toxicological Assessment: In-depth ADME and safety profiling are

essential for any further development.[1]

In conclusion, Bucharaine is a quinoline alkaloid with demonstrated sedative and hypothermic

effects in preclinical models. While its potential as an anticancer agent is suggested by its

chemical class, direct evidence is currently weak. The lack of detailed mechanistic and

pharmacokinetic data underscores the need for further, rigorous investigation to determine the

true therapeutic potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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